Cas no 1361646-68-5 (5-(Chloromethyl)-4-(3,4-dichlorophenyl)pyrimidine)
5-(Chloromethyl)-4-(3,4-dichlorophenyl)pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 5-(chloromethyl)-4-(3,4-dichlorophenyl)pyrimidine
- 5-(Chloromethyl)-4-(3,4-dichlorophenyl)pyrimidine
-
- Inchi: 1S/C11H7Cl3N2/c12-4-8-5-15-6-16-11(8)7-1-2-9(13)10(14)3-7/h1-3,5-6H,4H2
- InChI Key: OBNBIUONJIXZFJ-UHFFFAOYSA-N
- SMILES: ClCC1=CN=CN=C1C1C=CC(=C(C=1)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 227
- XLogP3: 3.5
- Topological Polar Surface Area: 25.8
5-(Chloromethyl)-4-(3,4-dichlorophenyl)pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A039002098-250mg |
5-(Chloromethyl)-4-(3,4-dichlorophenyl)pyrimidine |
1361646-68-5 | 98% | 250mg |
882.26 USD | 2021-06-01 | |
| Alichem | A039002098-500mg |
5-(Chloromethyl)-4-(3,4-dichlorophenyl)pyrimidine |
1361646-68-5 | 98% | 500mg |
1,189.08 USD | 2021-06-01 | |
| Alichem | A039002098-1g |
5-(Chloromethyl)-4-(3,4-dichlorophenyl)pyrimidine |
1361646-68-5 | 98% | 1g |
1,983.77 USD | 2021-06-01 |
5-(Chloromethyl)-4-(3,4-dichlorophenyl)pyrimidine Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 5-(Chloromethyl)-4-(3,4-dichlorophenyl)pyrimidine
Professional Introduction to Compound with CAS No. 1361646-68-5 and Product Name: 5-(Chloromethyl)-4-(3,4-dichlorophenyl)pyrimidine
5-(Chloromethyl)-4-(3,4-dichlorophenyl)pyrimidine, identified by its CAS number 1361646-68-5, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound belongs to the pyrimidine class, which is renowned for its broad spectrum of biological activities and its pivotal role in the development of therapeutic agents. The structural features of this molecule, particularly the presence of chloromethyl and dichlorophenyl substituents, endow it with unique reactivity and potential applications in medicinal chemistry.
The chloromethyl group at the 5-position of the pyrimidine ring introduces a reactive site that can participate in various chemical transformations, including nucleophilic additions and cross-coupling reactions. This functionality is particularly valuable in the synthesis of more complex molecules, such as nucleoside analogs and other bioactive scaffolds. On the other hand, the 3,4-dichlorophenyl moiety at the 4-position contributes to the electron-withdrawing nature of the molecule, influencing its overall electronic properties and reactivity. These structural elements make 5-(Chloromethyl)-4-(3,4-dichlorophenyl)pyrimidine a versatile building block for further chemical modifications.
In recent years, there has been growing interest in pyrimidine derivatives due to their demonstrated efficacy in various therapeutic areas. The pyrimidine core is a fundamental component of many natural products and pharmaceuticals, including antiviral, anticancer, and antimicrobial agents. The compound under discussion has garnered attention for its potential as an intermediate in the synthesis of novel drug candidates. Specifically, its reactivity allows for the introduction of diverse functional groups, enabling the creation of molecules with tailored biological properties.
One of the most compelling aspects of 5-(Chloromethyl)-4-(3,4-dichlorophenyl)pyrimidine is its utility in constructing complex pharmacophores. Researchers have leveraged this compound to develop inhibitors targeting enzymes involved in critical biological pathways. For instance, modifications at the chloromethyl position can yield derivatives that interact with enzymes such as kinases and phosphatases, which are often implicated in diseases like cancer and inflammation. The dichlorophenyl group further enhances binding affinity by providing hydrophobic interactions and π-stacking with complementary residues in protein targets.
The synthesis of 5-(Chloromethyl)-4-(3,4-dichlorophenyl)pyrimidine typically involves multi-step organic reactions that highlight modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce functional groups with high precision. These methods not only improve yield but also enhance selectivity, reducing unwanted side products. The compound's stability under various reaction conditions makes it an attractive candidate for large-scale production in pharmaceutical settings.
Recent studies have explored the pharmacological profile of derivatives derived from 5-(Chloromethyl)-4-(3,4-dichlorophenyl)pyrimidine. For example, researchers have synthesized analogs that exhibit potent inhibitory activity against specific enzymes linked to neurological disorders. The pyrimidine scaffold's ability to mimic natural nucleobases has been exploited to design molecules that interfere with viral replication mechanisms. Such findings underscore the compound's significance as a pharmacological tool.
The integration of computational chemistry has further accelerated the development of novel derivatives. Molecular modeling techniques allow researchers to predict binding affinities and optimize structures before experimental validation. This approach has been particularly effective in fine-tuning key pharmacophoric elements within 5-(Chloromethyl)-4-(3,4-dichlorophenyl)pyrimidine derivatives, leading to enhanced efficacy and reduced toxicity profiles.
In conclusion,5-(Chloromethyl)-4-(3,4-dichlorophenyl)pyrimidine (CAS No. 1361646-68-5) represents a valuable asset in pharmaceutical research and development. Its unique structural features and reactivity make it a versatile intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new therapeutic applications for pyrimidine derivatives,this compound will undoubtedly play a crucial role in advancing drug discovery efforts worldwide.
1361646-68-5 (5-(Chloromethyl)-4-(3,4-dichlorophenyl)pyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)